Cas no 25739-41-7 (Velutin)

• Product Name: Velutin
• CAS No: 25739-41-7
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• MDL: MFCD20260863
• CID: 255702
• PubChem ID: 5464381
• Update Time: 2025-04-19

Velutin Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-
• Velutin
• 5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxychromen-4-one
• 5,4'-dihydroxy-7,3'-dimethoxyflavone
• chrysoeriol-7-methyl ether
• Flavoyadorigenin B
• luteolin 7,3'-dimethyl ether
• 4',5-Dihydroxy-3',7-dimethoxyflavone
• [ "4'", "5-Dihydroxy-3'", "7-dimethoxyflavone" ]
• 4'
• CT1Q4E0I0W
• 4H-1-Benzopyran-4-one, 5-hydroxy-2-(4-hydroxy-3-methyoxyphenyl)-7-methoxy-
• BDBM84983
• LMPK12111053
• 4H-1-Benzopyran-4-one, 5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-
• 5,4'-dihyd
• 5-Hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-4H-chromen-4-one
• UNII-CT1Q4E0I0W
• NS00134230
• DR 9606128
• EX-A8002F
• MFCD20260863
• CHEBI:177047
• DTXSID90180421
• 5-hydroxy-2-(4-hydroxy-3-methoxy-phenyl)-7-methoxy-chromen-4-one
• SCHEMBL5804380
• HY-N1098
• Q15427946
• 5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
• LUTEOLIN 3',7-DIMETHYL ETHER
• 25739-41-7
• CS-0016385
• AKOS032948465
• AC8414
• A902582
• SY252776
• FLAVONE, 4',5-DIHYDROXY-3',7-DIMETHOXY-
• CHRYSOERIOL 7-METHYL ETHER
• MS-24605
• 3',7-DIMETHYLLUTEOLIN
• CHEMBL508292
• DA-78860

• MDL： MFCD20260863
• Inchi： 1S/C17H14O6/c1-21-10-6-12(19)17-13(20)8-14(23-16(17)7-10)9-3-4-11(18)15(5-9)22-2/h3-8,18-19H,1-2H3
• InChI Key： ROCUOVBWAWAQFD-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(=CC(=CC1=2)OC)O)=O)C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 314.07900
• Monoisotopic Mass: 314.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 314.29
• XLogP3: 2
• Topological Polar Surface Area: 85.2

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.402
• Boiling Point: 567.5°C at 760 mmHg
• Flash Point: 213.1°C
• Refractive Index: 1.645
• PSA: 89.13000
• LogP: 2.88840
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Velutin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 7-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 7-O-methylated flavonoids
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone